Cas no 1156649-99-8 (2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate)

• Product Name: 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate
• CAS No: 1156649-99-8
• MF: C₁₀H₁₅N₃O₆S
• MW: 305.307601213455
• CID: 5045083
• Update Time: 2025-10-30

2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate Chemical and Physical Properties

Names and Identifiers

• 2-[(pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate
• 2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamideoxalate
• 2-((Pyridin-2-ylmethyl)amino)ethanesulfonamide oxalate
• oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide
• 2-((Pyridin-2-ylmethyl)amino)ethane-1-sulfonamide oxalate
• 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate

• Inchi： 1S/C8H13N3O2S.C2H2O4/c9-14(12,13)6-5-10-7-8-3-1-2-4-11-8;3-1(4)2(5)6/h1-4,10H,5-7H2,(H2,9,12,13);(H,3,4)(H,5,6)
• InChI Key： YSISDLNHTZFECH-UHFFFAOYSA-N
• SMILES： S(CCNCC1C=CC=CN=1)(N)(=O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 305.068
• Monoisotopic Mass: 305.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168

Additional information on 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate

Research Brief on 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate (CAS: 1156649-99-8)

2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate (CAS: 1156649-99-8) is a sulfonamide derivative that has recently garnered attention in chemical biology and medicinal chemistry research due to its potential therapeutic applications. This compound, characterized by its pyridine and sulfonamide functional groups, has been investigated for its biological activity and pharmacological properties. Recent studies have explored its role as a modulator of specific enzymatic pathways and its potential as a lead compound for drug development.

The structural features of 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate make it particularly interesting for targeting carbonic anhydrases (CAs), a family of metalloenzymes involved in various physiological processes. Research indicates that the sulfonamide group in this compound can coordinate with the zinc ion in the active site of CAs, potentially leading to enzyme inhibition. This mechanism has implications for developing treatments for conditions such as glaucoma, epilepsy, and certain cancers where CA isoforms are dysregulated.

Recent synthetic approaches to 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate have focused on optimizing yield and purity while reducing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% yield using a modified reductive amination protocol. The oxalate salt form was found to significantly improve the compound's solubility in aqueous solutions compared to the free base, enhancing its potential for pharmaceutical formulation.

Pharmacological evaluations have revealed promising data regarding the compound's bioavailability and metabolic stability. In vitro ADME studies demonstrated moderate plasma protein binding (approximately 85%) and good metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. These properties suggest favorable pharmacokinetic characteristics for further development as a therapeutic agent.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity for specific CA isoforms. Preliminary data suggest that modifications to the pyridine ring or the aminoethanesulfonamide moiety could enhance isoform selectivity, potentially reducing off-target effects. Molecular docking simulations have provided insights into the binding interactions between this compound and various CA isoforms, guiding rational drug design efforts.

The safety profile of 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate has been evaluated in preliminary toxicity studies. Acute toxicity testing in rodent models showed no significant adverse effects at therapeutic doses, though further chronic toxicity studies are warranted. Genotoxicity assays, including Ames tests and micronucleus assays, have yielded negative results, indicating a low risk of mutagenicity at relevant concentrations.

Future research directions for this compound include investigating its potential in combination therapies and exploring its activity against other zinc-dependent enzymes. The unique structural features of 2-(Pyridin-2-ylmethyl)aminoethanesulfonamide oxalate may also make it valuable as a chemical probe for studying biological systems or as a scaffold for developing novel enzyme inhibitors with applications beyond carbonic anhydrase modulation.